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Abstract

15(S)-Hydroxyeicosatetraenoic acid, or 15(S)-HETE, is a significant bioactive lipid mediator
derived from the metabolism of arachidonic acid. Primarily synthesized via the 15-lipoxygenase
(15-LOX) pathway, this eicosanoid is implicated in a diverse array of physiological and
pathological processes. Its roles in inflammation, cell proliferation, angiogenesis, and immune
modulation have made it a focal point of research and a potential target for therapeutic
intervention. This technical guide provides an in-depth exploration of 15(S)-HETE,
encompassing its biosynthesis, metabolic fate, signaling pathways, and established biological
functions. Detailed experimental protocols for its study and a summary of key quantitative data
are presented to facilitate further investigation by the scientific community.

Biosynthesis and Metabolism of 15(S)-HETE

15(S)-HETE is synthesized from arachidonic acid through several enzymatic pathways, with
the 15-lipoxygenase (15-LOX) pathway being the most prominent.

1.1. The 15-Lipoxygenase (15-LOX) Pathway

The primary route for 15(S)-HETE synthesis involves the action of 15-lipoxygenase enzymes,
ALOX15 and ALOX15B, on arachidonic acid.[1] This process involves the stereospecific
introduction of molecular oxygen at the carbon-15 position of arachidonic acid, forming an
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unstable intermediate, 15(S)-hydroperoxyeicosatetraenoic acid (15(S)-HpETE).[2][3] This
intermediate is then rapidly reduced to the more stable 15(S)-HETE by cellular peroxidases.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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